Cas no 477229-51-9 (7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 477229-51-9
• MF: C₂₄H₁₉ClN₄S
• MW: 430.952462434769
• CID: 6336131
• PubChem ID: 4245800
• Update Time: 2025-10-31

7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• BDBM153715
• 477229-51-9
• SR-01000567809-1
• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (8g)
• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• Oprea1_566200
• AKOS002094919
• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thien-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-ylmethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7-(3-chloro-4-methylphenyl)-5-phenyl-N-[(thiophen-2-yl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• F0532-0378
• SR-01000567809

• Inchi： 1S/C24H19ClN4S/c1-16-9-10-18(12-21(16)25)29-14-20(17-6-3-2-4-7-17)22-23(27-15-28-24(22)29)26-13-19-8-5-11-30-19/h2-12,14-15H,13H2,1H3,(H,26,27,28)
• InChI Key： HJSFXDXDHCEUHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C=C(C2C=CC=CC=2)C2=C(N=CN=C12)NCC1=CC=CS1

Computed Properties

• Exact Mass: 430.1018955g/mol
• Monoisotopic Mass: 430.1018955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Analysis of 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477229-51-9)

The compound 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477229-51-9) is a highly specialized pyrrolopyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a chloro-methylphenyl group and a thiophene moiety, this molecule exhibits potential applications in targeted drug development. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in precision medicine and cancer therapeutics.

In the context of modern drug discovery, CAS 477229-51-9 represents an important scaffold for structure-activity relationship (SAR) studies. The presence of both phenyl and thiophene rings in its structure offers multiple sites for molecular modification, making it valuable for medicinal chemistry optimization. Recent publications have highlighted its potential as a selective inhibitor in various biochemical pathways, particularly those involving protein-protein interactions - a hot topic in current drug design research.

The pyrrolo[2,3-d]pyrimidine core of this compound shares structural similarities with several FDA-approved drugs, which has led to increased interest from pharmaceutical companies exploring new chemical entities (NCEs). Analytical studies using HPLC-MS and NMR spectroscopy have confirmed its stability under various conditions, making it suitable for further preclinical development. This stability is particularly relevant given the growing focus on drug metabolism and pharmacokinetic properties in early-stage drug discovery.

From a synthetic chemistry perspective, the preparation of 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves sophisticated heterocyclic coupling reactions. The process typically requires palladium-catalyzed cross-coupling techniques, which are currently a major focus in green chemistry initiatives aiming to reduce heavy metal usage. This aligns with the pharmaceutical industry's push toward more sustainable synthesis methods.

Recent computational studies utilizing molecular docking and quantum mechanical calculations have provided insights into the compound's potential binding modes with various biological targets. These in silico approaches, combined with experimental data, are helping researchers understand its bioisosteric relationships with known active compounds - a methodology that's revolutionizing modern hit-to-lead optimization processes.

The thiophene-containing segment of the molecule is particularly noteworthy, as this heterocycle is increasingly recognized for its ability to improve drug-like properties while maintaining target affinity. This characteristic makes CAS 477229-51-9 an interesting case study in fragment-based drug design, a strategy that's gaining traction in addressing challenging undruggable targets in oncology and other therapeutic areas.

Quality control aspects of 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine production have been examined using advanced chromatographic techniques, with particular attention to isomeric purity and residual solvent content. These analyses are crucial given the pharmaceutical industry's heightened focus on ICH guidelines for impurity profiling, especially for potential drug candidates in early development phases.

Emerging research suggests that modifications to the chloro-methylphenyl group could significantly alter the compound's pharmacological profile, opening possibilities for creating second-generation analogs with improved target selectivity. This approach reflects the current paradigm shift toward polypharmacology strategies in drug development, where single molecules are designed to interact with multiple biological targets simultaneously.

From a commercial perspective, the synthesis and application of CAS 477229-51-9 are subjects of several patent applications, indicating its potential value in intellectual property development. The compound's structural complexity presents interesting challenges for process chemistry optimization, particularly in scaling up production while maintaining regiochemical control - a key consideration for contract research organizations (CROs) specializing in custom synthesis services.

Ongoing investigations into the structure-property relationships of this pyrrolopyrimidine derivative are contributing valuable data to cheminformatics databases. These efforts support the growing field of predictive ADMET modeling, which is transforming how researchers evaluate lead compounds in the early stages of drug discovery pipelines. The compound's balanced lipophilicity and molecular weight parameters make it particularly interesting for these computational approaches.

In conclusion, 7-(3-chloro-4-methylphenyl)-5-phenyl-N-(thiophen-2-yl)methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a promising chemical entity with multiple avenues for further exploration. Its unique structural features and demonstrated biological activity profile position it as a valuable tool compound for advancing research in targeted therapies and chemical biology investigations. As the pharmaceutical industry continues to emphasize rational drug design and translational research, compounds like this will play increasingly important roles in bridging the gap between basic research and clinical applications.